![molecular formula C11H13ClO3 B2996012 3,4-Diethoxybenzoyl chloride CAS No. 105905-60-0](/img/structure/B2996012.png)
3,4-Diethoxybenzoyl chloride
Overview
Description
3,4-Diethoxybenzoyl chloride is a benzoyl chloride derivative . It is used in the preparation of a variety of biologically active compounds such as bronchodilators .
Synthesis Analysis
This compound has been used in the synthesis of various compounds. For instance, it has been used in the synthesis of (+)-5-(3,4-dimethoxyphenyl)-4-[[N-[(4S)-2-oxo-4-(phenylmethyl)-2-oxazolidinyl]]carbonyl] oxazole and its enantiomer .Molecular Structure Analysis
The molecular formula of this compound is C11H13ClO3 . The molecular weight is 200.62 .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 70-73 °C .Scientific Research Applications
1. Use in Synthesizing N-Heterocyclic Carbene Complexes
3,4-Diethoxybenzoyl chloride has been used in synthesizing N-heterocyclic carbene (NHC) ligand precursors for creating silver(I) and copper(I) carbene complexes. These complexes exhibit significant cytotoxic properties against various human cancer cell lines, including those resistant to cisplatin, and inhibit the enzyme thioredoxin reductase at nanomolar concentrations, indicating potential applications in cancer therapy and enzymatic inhibition (Pellei et al., 2012).
2. Role in Substitution Reactions
Research on 4-methoxybenzyl derivatives, which are structurally related to this compound, has revealed insights into the stepwise and concerted substitution reactions. These studies provide valuable information for understanding the reactivity and mechanism of related compounds in various chemical environments (Amyes & Richard, 1990).
3. Analysis in Electrochemical Studies
Compounds structurally similar to this compound have been used in electrochemical studies, such as the investigation of ionic liquids like 1-Butyl-3-methyl-1H-imidazolium Tetrafluoroborate. These studies are crucial for understanding the electrochemical properties and potential applications of such ionic compounds (Xiao & Johnson, 2003).
4. Application in Fluorescent Derivatization
Derivatives of this compound, such as 3-(2-phthalimidyl)-4-methoxybenzoyl chloride, have been used as fluorescent derivatization reagents. These compounds react quantitatively with alcohols, amines, and amino acids to form fluorescent derivatives, useful in thin-layer and high-performance liquid chromatography (Tsuruta & Kohashi, 1987).
5. Chlorination of Aromatic Groups in Fulvic Acid
Research involving the chlorination of fulvic acid using chloroperoxidase, in the presence of chloride and hydrogen peroxide, has utilized aromatic groups structurally similar to this compound. This study provides insights into the formation of chlorinated groups within macromolecules, relevant to environmental chemistry (Niedan, Pavasars, & Oberg, 2000).
Safety and Hazards
Mechanism of Action
Target of Action
3,4-Diethoxybenzoyl chloride is primarily used as a protecting group in organic synthesis . It is used to protect functional groups in a molecule from unwanted reactions, allowing chemists to selectively carry out reactions on other parts of the molecule .
Mode of Action
The compound acts by reacting with the functional group to be protected, forming a stable derivative that is resistant to the conditions of subsequent reactions . For example, it can protect hydroxyl groups in the presence of an acid catalyst . The protected compound is less reactive, allowing other reactions to proceed without interference .
Biochemical Pathways
The use of this compound in organic synthesis involves various biochemical pathways, including free radical bromination, nucleophilic substitution, and oxidation . These reactions occur at the benzylic position, which is resonance stabilized due to the presence of the benzene ring .
Result of Action
The result of the action of this compound is the protection of sensitive functional groups, enabling selective reactions to be carried out on a molecule . This increases the efficiency and selectivity of organic synthesis, allowing for the creation of complex molecules with high precision .
Action Environment
The action of this compound is influenced by various environmental factors. For example, the presence of an acid catalyst is required for it to protect hydroxyl groups . Additionally, the temperature and pH can affect the rate and selectivity of the reaction . The compound is also sensitive to moisture and should be stored in a dry environment .
Biochemical Analysis
Biochemical Properties
It is known that the compound plays a role in proteomics research . The specific enzymes, proteins, and other biomolecules it interacts with, and the nature of these interactions, are areas of ongoing study.
Molecular Mechanism
It is known that the compound can interact with biomolecules, potentially influencing enzyme activity and gene expression
Temporal Effects in Laboratory Settings
It is known that the compound has a role in proteomics research , but more detailed studies are needed to understand its temporal effects.
properties
IUPAC Name |
3,4-diethoxybenzoyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO3/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFNNQXOPPGQFHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)Cl)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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